N-Hydroxy-2-o-tolyloxy-acetamidine

• IUPAC Name: N'-hydroxy-2-(2-methylphenoxy)ethanimidamide
• InChI: InChI=1S/C9H12N2O2/c1-7-4-2-3-5-8(7)13-6-9(10)11-12/h2-5,12H,6H2,1H3,(H2,10,11)
• InChI Key: BNUHPSOCMRGMNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=NO)N
• Isomeric SMILES: CC1=CC=CC=C1OC/C(=N/O)/N
• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol

Description

“N-Hydroxy-2-o-tolyloxy-acetamidine” is a chemical compound with the molecular formula C9H12N2O2. It is used for research purposes.

Synthesis Analysis

Acetamidines, which include “this compound”, are starting materials for synthesizing many chemical substances, such as imidazoles, pyrimidines, and triazines. These are further used for biochemically active compounds as well as energetic materials. The synthesis of acetamidinium salts has been studied, and these salts were characterized by elemental analysis, mass spectrometry, NMR, and DTA.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 9 carbon atoms, 12 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms. The molecular weight is 180.20819 g/mol.

Mechanism of Action

N-Hydroxy-2-o-tolyloxy-acetamidine acts as a nucleophile, which means it can react with an electrophile in a chemical reaction. It is believed that this compound can react with carbonyl groups to form amides, esters, and other derivatives. It can also act as a catalyst in the synthesis of peptides and other compounds.
Biochemical and Physiological Effects
This compound has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in inflammation and pain. In addition, this compound has been found to be a potent inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4), which is involved in the breakdown of peptides. This compound has also been found to have antioxidant activity.

Advantages and Limitations for Lab Experiments

N-Hydroxy-2-o-tolyloxy-acetamidine has a number of advantages for use in laboratory experiments. It is water-soluble, has a low toxicity, and is relatively stable. In addition, it is relatively inexpensive and can be synthesized in high yields. However, this compound is not very soluble in organic solvents and its reactivity is limited.

Future Directions

The potential applications of N-Hydroxy-2-o-tolyloxy-acetamidine are numerous. It has been used in drug synthesis and as a catalyst in organic synthesis. It has also been used in the synthesis of peptides and other compounds. In addition, it has been used in the synthesis of lipids and in the preparation of biologically active compounds. Further research is needed to explore the potential of this compound in other areas, such as the synthesis of polymers and in the development of new drugs.

Synthesis Methods

N-Hydroxy-2-o-tolyloxy-acetamidine is synthesized from N-hydroxy-2-o-tolylacetamide (NH2A) by the addition of an amine such as trimethylamine or triethylamine. The reaction is catalyzed by a base such as NaOH or KOH. The reaction is exothermic and yields this compound in high yields.

Scientific Research Applications

N-Hydroxy-2-o-tolyloxy-acetamidine is used in various scientific research applications. It has been used as a catalyst in the synthesis of various compounds, including peptides, heterocycles, and polymers. In addition, it has been used in the synthesis of lipids and in the preparation of biologically active compounds. It has been used in the synthesis of drugs, as a reagent in organic synthesis, and as a solvent in organic reactions.